Cas no 183610-73-3 (3-(Methylsulfanyl)pyridin-2-amine)

• Product Name: 3-(Methylsulfanyl)pyridin-2-amine
• CAS No: 183610-73-3
• MF: C₆H₈N₂S
• MW: 140.206119537354
• MDL: MFCD18816346
• CID: 114150
• PubChem ID: 45079767
• Update Time: 2025-11-01

3-(Methylsulfanyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,3-(methylthio)-
• 2-Pyridinamine,3-(methylthio)-(9CI)
• SCHEMBL6186538
• 3-(methylthio)pyridin-2-amine
• 3-(methylsulfanyl)pyridin-2-amine
• AS-77023
• EN300-264461
• 3-methylsulfanylpyridin-2-amine
• SB53694
• SY213869
• AKOS006353041
• Z1203640622
• D83379
• 2-Amino-3-(methylthio)pyridine
• MFCD18816346
• 183610-73-3
• CS-0127768
• 2-Pyridinamine, 3-(methylthio)-
• DB-270963
• 3-(Methylsulfanyl)pyridin-2-amine

• MDL： MFCD18816346
• Inchi： 1S/C6H8N2S/c1-9-5-3-2-4-8-6(5)7/h2-4H,1H3,(H2,7,8)
• InChI Key： FODHGTMFSOOZEY-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CN=C1N

Computed Properties

• Exact Mass: 140.041
• Monoisotopic Mass: 140.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Methylsulfanyl)pyridin-2-amine

Professional Introduction to 3-(Methylsulfanyl)pyridin-2-amine (CAS No. 183610-73-3)

3-(Methylsulfanyl)pyridin-2-amine, with the chemical identifier CAS No. 183610-73-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a pyridine core substituted with a methylsulfanyl group at the 3-position and an amine functional group at the 2-position. Its unique structural attributes make it a valuable intermediate in the development of various pharmacologically active molecules, particularly in the synthesis of kinase inhibitors and other therapeutic agents.

The compound's molecular structure, characterized by a nitrogen-rich pyridine ring interconnected with a sulfur-containing side chain, imparts distinct electronic and steric properties that are highly conducive to medicinal chemistry applications. The presence of both electron-withdrawing and electron-donating groups allows for versatile modifications, enabling chemists to fine-tune its reactivity and biological activity. This adaptability has positioned 3-(Methylsulfanyl)pyridin-2-amine as a cornerstone in the design of novel drug candidates targeting a range of diseases, including cancer, inflammatory disorders, and neurological conditions.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of this compound. Studies utilizing high-throughput virtual screening have identified 3-(Methylsulfanyl)pyridin-2-amine as a promising scaffold for developing small-molecule inhibitors of protein-protein interactions. These interactions are often implicated in disease pathogenesis, making such inhibitors highly sought after in drug discovery efforts. The compound's ability to modulate these interactions by binding to specific residues within target proteins has been demonstrated through X-ray crystallography and NMR spectroscopy, providing critical insights into its mechanism of action.

In the context of oncology research, 3-(Methylsulfanyl)pyridin-2-amine has been explored as a precursor in the synthesis of potent tyrosine kinase inhibitors (TKIs). These inhibitors are designed to selectively inhibit aberrant signaling pathways that drive tumor growth and progression. Preclinical studies have shown that derivatives of this compound exhibit significant antitumor activity by disrupting key signaling cascades involved in cell proliferation and survival. The structural motif present in 3-(Methylsulfanyl)pyridin-2-amine allows for easy incorporation of additional pharmacophores, enhancing its binding affinity and selectivity against target kinases.

The pharmaceutical industry has also leveraged this compound in the development of treatments for inflammatory diseases. By serving as a building block for more complex molecules, it enables the creation of agents that can modulate cytokine production and immune cell function. Research indicates that certain derivatives of 3-(Methylsulfanyl)pyridin-2-amine can attenuate inflammatory responses without compromising host defense mechanisms, making them attractive candidates for clinical translation.

The synthesis of CAS No. 183610-73-3 presents an interesting challenge due to its sensitive functional groups. However, modern synthetic methodologies have made significant strides in optimizing its production process. Catalytic hydrogenation and nucleophilic substitution reactions are commonly employed to construct the pyridine ring system, while protecting group strategies ensure regioselective functionalization. These advancements have not only improved yield but also reduced the environmental impact of its synthesis, aligning with green chemistry principles.

The growing interest in bioorthogonal chemistry has also highlighted the utility of this compound as a probe for studying protein dynamics in living cells. By incorporating fluorophores or biotags at strategic positions within its structure, researchers can track its interaction with biological targets in real time. This approach has been instrumental in deciphering complex signaling networks and identifying novel therapeutic opportunities.

Emerging evidence suggests that 3-(Methylsulfanyl)pyridin-2-amine may have applications beyond traditional pharmacology. Its ability to chelate metal ions has led to investigations into its potential use as an antidote for metal poisoning scenarios. Additionally, its structural framework is being explored for developing materials with unique electronic properties, potentially contributing to advancements in nanotechnology and materials science.

The regulatory landscape surrounding this compound is continually evolving as new research emerges. Regulatory agencies require comprehensive toxicological data to assess its safety profile before it can be approved for clinical use. However, preliminary studies suggest that it exhibits low toxicity at therapeutic doses, which bodes well for future development efforts.

In conclusion, 3-(Methylsulfanyl)pyridin-2-amine (CAS No. 183610-73-3) represents a versatile and multifaceted compound with far-reaching implications in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable tool for drug discovery, enabling the development of novel therapeutics targeting diverse diseases. As research progresses, it is likely that new applications for this compound will continue to emerge, further solidifying its importance in modern chemistry and medicine.